![molecular formula C12H8N4O2 B8490252 2-(2-Nitrophenyl)imidazo[1,2-a]pyrimidine](/img/structure/B8490252.png)
2-(2-Nitrophenyl)imidazo[1,2-a]pyrimidine
Cat. No. B8490252
M. Wt: 240.22 g/mol
InChI Key: BYUJHPBMNWNYHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:19][OH:20].[N+:1]([O-:2])(=[O:3])[c:4]1[c:5](-[c:10]2[n:11][c:12]3[n:13]([cH:14][cH:15][cH:16][n:17]3)[cH:18]2)[cH:6][cH:7][cH:8][cH:9]1>>[NH2:1][c:4]1[c:5](-[c:10]2[n:11][c:12]3[n:13]([cH:14][cH:15][cH:16][n:17]3)[cH:18]2)[cH:6][cH:7][cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])c1ccccc1-c1cn2cccnc2n1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Nc1ccccc1-c1cn2cccnc2n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
